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Compound Focus: Fenazaquin

CAS No.: 120928-09-8

Cat. No.: S527855

For researchers modeling fenazaquin's environmental behavior, the following data on its dissipation can

serve as a baseline for your experiments.

Table 1: Fenazaquin Dissipation Profile in Select Crops and Environments

Half-
System / Initial Dissipation
¢ . . . life I .|p : Key Metabolites Identified Reference
Commodity Deposit Period
(tl2)
Apple fruit 3.18 % 3.62 20 days (96.91%  Not specified in study [1]

(0.004% rate) 0.03 ug/g days dissipation)

Apple fruit 6.98 + 4.12 30 days (95.84%  Not specified in study [1]
(0.008% rate) 0.08 ug/g days dissipation)

Aspergillus - 0.6 Rapid 4-Hydroxyquinazoline, 4-t- [2]
niger culture days metabolism in butylphenethyl alcohol

soil fungus (TBPE)
Chemical - 0.1- Rapid, 4-Hydroxyquinazoline, 4-t- [2]
oxidation 0.5 concentration- butylphenethyl alcohol
(MCPBA) days dependent (TBPE)
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Q1: What are the primary metabolites of fenazaquin I should account for in my analysis?

The metabolic pathway involves cleavage at the ether bridge. Your analytical methods must be able to detect

these primary metabolites, as they are toxicologically relevant [3] [2].

¢ 4-Hydroxyquinazoline (4-OHQ): Often formed under processing conditions like pasteurization [3].
e 2-(4-tert-butylphenyl)ethanol (TBPE): A major plant metabolite that is more toxic than the parent
fenazaquin and is crucial for consumer risk assessment [3].

Q2: Which enzymes are responsible for fenazaquin's oxidative metabolism in soil fungi?

Studies with Aspergillus niger indicate that specific cytochrome P450s (CYPs) are the primary catalysts for

the oxidative metabolism of fenazaquin [2].

e Experimental Evidence: The metabolism was strongly inhibited by piperonyl butoxide (a general
CYP inhibitor), significantly extending the half-life to 58.7 days in vitro.

¢ Unexpected Finding: The metabolism was not inhibited by azole fungicides like ketoconazole and
myclobutanil, suggesting the involved CYPs are insensitive to these common compounds [2]. This is
a critical point for designing inhibition experiments.

Q3: How is fenazaquin's dissipation and metabolism represented experimentally?

The following diagram synthesizes the experimental findings on fenazaquin's fate, which can guide your lab

and field studies.
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Fenazaquin Metabolism Experimental Pathway
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Troubleshooting Guide: Common Experimental
Challenges

¢ Challenge: Unexpectedly rapid degradation of fenazaquin in a soil biotransformation assay.
¢ Investigation Path: Consider the contribution of native soil microbes, particularly fungi. The
experimental workflow in the diagram above shows that microbial metabolism is a major pathway.
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The finding that azole fungicides did not inhibit degradation in Aspergillus niger is critical [2]. Your
experimental conditions might require a broader screening of inhibitors.

¢ Challenge: Detecting the parent compound but missing metabolites in residue analysis, leading to
mass balance issues.

¢ Investigation Path: Ensure your analytical method (e.g., HPLC-MS/MS) is fully validated to control
for residues of both fenazaquin and its key metabolite, TBPE, at a limit of quantification (LOQ) of at
least 0.01 mg/kg [3]. The extraction efficiency for the metabolite should be confirmed.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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